2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide

• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 2-[(4-methylphenyl)methylsulfonyl]-N-phenylacetamide
• InChI: InChI=1S/C16H17NO3S/c1-13-7-9-14(10-8-13)11-21(19,20)12-16(18)17-15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key: NWTSTPZQKALREV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CS(=O)(=O)CC(=O)NC2=CC=CC=C2

Description

2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide is a chemical compound that belongs to the class of sulfonamides. It is also known as N-(4-methylbenzyl)-2-phenylacetamide sulfonamide. This compound has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a crucial role in inflammation, pain, and fever. By inhibiting COX enzymes, 2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide has been shown to have significant biochemical and physiological effects. It has been found to reduce inflammation, pain, and fever in animal models. It has also been shown to have antioxidant properties, which may have potential therapeutic applications in the treatment of oxidative stress-related diseases. In addition, this compound has been found to have neuroprotective effects, which may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide is its ease of synthesis. This compound can be synthesized using a simple and cost-effective method, making it suitable for large-scale production. In addition, this compound has been found to have significant pharmacological effects, which make it a promising candidate for further research.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is its low solubility in water, which may limit its bioavailability and pharmacokinetic properties. In addition, this compound may have potential toxicity and side effects, which need to be carefully evaluated in future studies.

Future Directions

There are several future directions for the research on 2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide. One possible direction is to investigate its potential use in the treatment of various diseases such as cancer, diabetes, and neurological disorders. Another direction is to explore its antioxidant and neuroprotective properties, which may have therapeutic applications in the treatment of oxidative stress-related diseases and neurological disorders. In addition, further studies are needed to evaluate the toxicity and side effects of this compound and to develop more efficient synthesis methods for its production.

Synthesis Methods

The synthesis of 2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide involves the reaction of 4-methylbenzenesulfonyl chloride with N-phenylacetamide in the presence of a base such as sodium hydroxide. The reaction takes place at room temperature and produces the desired compound in good yield. This method is simple, efficient, and cost-effective, making it suitable for large-scale production.

Scientific Research Applications

2-[(4-methylbenzyl)sulfonyl]-N-phenylacetamide has a wide range of potential applications in scientific research. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use in the treatment of various diseases such as cancer, diabetes, and neurological disorders. In addition, this compound has been used as a starting material for the synthesis of other biologically active molecules.